Ethyl 1-piperidineacetate
Cat. No. B1583001
M. Wt: 171.24 g/mol
InChI Key: LXZHLNWWDDNIOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09447091B2
Procedure details
To a solution of piperidine (3.4 g, 40.7 mmol, 1.0 eq) in DMF were added K2CO3 (14 g, 101.0 mmol, 2.5 eq.) and ethyl 2-chloroacetate (4.83 ml, 48.9 mmol, 1.2 eq). The mixture was stirred at RT for 16 h. The mixture was quenched and extracted as in Intermediate Example 5(a). The solvent was distilled off to give the product in 72% yield (5 g). LC-MS (ESI): Calculated mass: 171.1; Observed mass 172.3 [M+H]+ (rt: 0.1 min).
Yield
72%
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.C([O-])([O-])=O.[K+].[K+].Cl[CH2:14][C:15]([O:17][CH2:18][CH3:19])=[O:16]>CN(C=O)C>[N:1]1([CH2:14][C:15]([O:17][CH2:18][CH3:19])=[O:16])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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3.4 g
|
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Type
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reactant
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Smiles
|
N1CCCCC1
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|
Name
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|
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Quantity
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14 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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|
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Quantity
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4.83 mL
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|
Type
|
reactant
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Smiles
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ClCC(=O)OCC
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Name
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|
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Quantity
|
0 (± 1) mol
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|
Type
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solvent
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Smiles
|
CN(C)C=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The mixture was stirred at RT for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The mixture was quenched
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted as in Intermediate Example 5(a)
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DISTILLATION
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Type
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DISTILLATION
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Details
|
The solvent was distilled off
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give the product in 72% yield (5 g)
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CUSTOM
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Type
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CUSTOM
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|
Details
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Observed mass 172.3 [M+H]+ (rt: 0.1 min)
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|
Duration
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0.1 min
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
|
|
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Type
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|
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Smiles
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N1(CCCCC1)CC(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 72% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
